Cas no 2229185-65-1 (3-amino-2-methyl-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-1-ol)

3-Amino-2-methyl-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-1-ol is a heterocyclic organic compound featuring an imidazo[2,1-b][1,3]thiazole core with an amino alcohol substituent. This structure confers potential utility in medicinal chemistry, particularly as a building block for bioactive molecules. The presence of both amino and hydroxyl functional groups enhances its versatility for further derivatization, while the fused imidazothiazole moiety may contribute to binding affinity in target interactions. The compound’s defined stereochemistry and rigid scaffold could be advantageous in the design of selective inhibitors or modulators. Its synthesis and purity are critical for reproducibility in research applications, making it a candidate for exploratory studies in drug discovery and development.
3-amino-2-methyl-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-1-ol structure
2229185-65-1 structure
Product Name:3-amino-2-methyl-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-1-ol
CAS No:2229185-65-1
MF:C10H15N3OS
MW:225.31060051918
CID:6270077
PubChem ID:165777324
Update Time:2025-05-20

3-amino-2-methyl-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-amino-2-methyl-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-1-ol
    • 2229185-65-1
    • EN300-1757598
    • 3-amino-2-methyl-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-1-ol
    • Inchi: 1S/C10H15N3OS/c1-7-8(10(2,5-11)6-14)13-3-4-15-9(13)12-7/h3-4,14H,5-6,11H2,1-2H3
    • InChI Key: AXWCAJMLGPDPJZ-UHFFFAOYSA-N
    • SMILES: S1C=CN2C1=NC(C)=C2C(C)(CO)CN

Computed Properties

  • Exact Mass: 225.09358328g/mol
  • Monoisotopic Mass: 225.09358328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 91.8Ų

3-amino-2-methyl-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-1-ol Pricemore >>

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Additional information on 3-amino-2-methyl-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-1-ol

Comprehensive Overview of 3-amino-2-methyl-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-1-ol (CAS No. 2229185-65-1)

3-amino-2-methyl-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-1-ol (CAS No. 2229185-65-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an imidazo[2,1-b][1,3]thiazole core with an amino-propanol side chain, making it a promising candidate for various applications in drug discovery and development. Researchers are particularly interested in its potential as a building block for novel therapeutics targeting neurological and metabolic disorders.

The molecular formula of 3-amino-2-methyl-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-1-ol reflects its complex heterocyclic architecture, which contributes to its distinctive chemical properties. Recent studies have explored its solubility profile, stability under different pH conditions, and reactivity with common biochemical reagents. These investigations are crucial for understanding how this compound might interact with biological systems, particularly in the context of drug delivery systems and enzyme inhibition.

In the current pharmaceutical landscape, where there's growing demand for targeted therapies and precision medicine, compounds like 3-amino-2-methyl-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-1-ol are becoming increasingly valuable. The compound's structural features suggest potential applications in developing treatments for conditions such as neurodegenerative diseases and metabolic syndromes, areas that represent significant unmet medical needs globally.

From a synthetic chemistry perspective, the preparation of 3-amino-2-methyl-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-1-ol presents interesting challenges and opportunities. Researchers have developed several synthetic routes to this compound, with variations in yield, purity, and scalability. The optimization of these synthetic methods is a current focus in medicinal chemistry research, particularly for academic institutions and pharmaceutical companies working on small molecule drug discovery.

The physicochemical properties of 3-amino-2-methyl-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-1-ol make it suitable for various formulation approaches. Its moderate lipophilicity suggests good membrane permeability, while the presence of both amino and hydroxyl functional groups allows for potential salt formation or prodrug strategies. These characteristics are particularly relevant in the context of developing blood-brain barrier penetrating agents, a hot topic in current CNS drug development.

In analytical chemistry applications, 3-amino-2-methyl-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-1-ol serves as an interesting reference compound for method development. Its unique UV-Vis absorption profile and mass spectral characteristics make it useful for validating new analytical techniques in HPLC method development and mass spectrometry. These applications are particularly valuable in quality control laboratories serving the pharmaceutical industry.

The commercial availability of 3-amino-2-methyl-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-1-ol (CAS No. 2229185-65-1) has expanded in recent years, reflecting growing research interest. Suppliers typically offer this compound in various purity grades, from research quantities to bulk amounts, catering to different stages of drug discovery and development. The pricing and availability trends for this chemical are closely watched by researchers in both academia and industry.

Looking forward, the potential applications of 3-amino-2-methyl-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-1-ol continue to expand. Current research directions include exploring its use as a scaffold for protein-protein interaction inhibitors and investigating its potential in allosteric modulation of various biological targets. These applications align well with current trends in drug discovery that emphasize novel target engagement strategies and polypharmacology approaches.

For researchers working with 3-amino-2-methyl-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-1-ol, proper handling and storage are essential to maintain compound integrity. While not classified as hazardous, standard laboratory precautions should be observed when working with this material. The compound's stability data suggest storage under inert atmosphere at low temperatures for long-term preservation, following best practices in chemical storage management.

The intellectual property landscape surrounding 3-amino-2-methyl-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-1-ol is evolving, with several patents filed for its derivatives and synthetic methods. This activity reflects the compound's perceived value in pharmaceutical development and the competitive nature of small molecule patenting. Researchers should conduct thorough patent searches before embarking on commercial applications of this chemical entity.

In conclusion, 3-amino-2-methyl-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-1-ol (CAS No. 2229185-65-1) represents an intriguing chemical entity with diverse potential applications in medicinal chemistry and drug development. Its unique structural features and growing research interest position it as a compound to watch in the coming years, particularly in areas addressing complex disease mechanisms and novel therapeutic approaches. As research continues to uncover new aspects of its biological activity and synthetic utility, this compound will likely remain an important tool in the chemist's arsenal for innovative drug discovery.

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